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Introduction

Diethyl dimethylphosphoramidate (CAS No. 2404-03-7) is an organophosphorus compound
belonging to the phosphoramidate class. Characterized by a central phosphorus atom double-
bonded to an oxygen atom and single-bonded to a dimethylamino group and two ethoxy
groups, this compound serves as a valuable reagent and building block in synthetic organic
chemistry.[1] Its unique reactivity, influenced by the electron-donating properties of the
dimethylamino group, makes it a subject of interest in the development of novel phosphorus-
containing molecules for applications in pharmaceutical and agricultural research.[1]

This technical guide provides a comprehensive overview of the core physical properties of
Diethyl dimethylphosphoramidate. Designed for researchers, chemists, and drug
development professionals, this document consolidates essential physicochemical data with
field-proven experimental methodologies for its characterization. The emphasis is placed not
only on the presentation of data but also on the underlying principles and rationale for the
experimental techniques described, ensuring a robust and validated understanding of this
compound's physical nature.
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Compound Identification and Chemical Structure

A clear and unambiguous identification of a chemical substance is the foundation of all
scientific research. The following table summarizes the key identifiers for Diethyl
dimethylphosphoramidate.

Identifier Value Source(s)
CAS Number 2404-03-7 [2][3][4]
Molecular Formula CeH1s6NOsP [1][2][3]
Molecular Weight 181.17 g/mol [11[3]

N-diethoxyphosphoryl-N-
IUPAC Name ) [3]
methylmethanamine

Diethyl N,N-
dimethylphosphoramidate,

Synonyms ) ] [3114]
N,N-Dimethyl O,O'-diethyl

phosphoramidate

INChl=1S/C6H16NO3P/c1-5-9-

InChl 11(8,7(3)4)10-6-2/h5-6H2,1- [31[4]
4H3
MSDFSXFZUKFPKX-

InChlKey [3114]

UHFFFAOYSA-N

Canonical SMILES CCOP(=0)(N(C)C)OCC [3]

Core Physicochemical Properties

The physical properties of a compound are critical for its handling, purification, and application
in chemical synthesis. The data presented here are compiled from verified chemical databases.
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Physical Property Value Conditions

Physical State Liquid At Standard Temperature and
Pressure (STP)

Density 1.055 g/cm3 Not Specified

Boiling Point 193.5°C at 760 mmHg

Melting Point Not reported in the literature

Refractive Index (n_D) ~1.425 Not Specified

Flash Point 70.8 °C Closed Cup

Vapor Pressure 0.464 mmHg at 25 °C

LogP (Partition Coeff.) 1.729 Calculated

Spectroscopic and Analytical Data

Spectroscopic data is indispensable for the structural elucidation and confirmation of chemical
identity. While comprehensive raw spectral data is typically housed in specialized databases,
this section outlines the expected characteristics and available information.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 183C NMR: Spectra are available in chemical databases, which can be used to confirm the
number and chemical environment of the carbon atoms in the molecule.[3]

o 3P NMR: As an organophosphorus compound, 3P NMR is a crucial technique for
characterization. The chemical shift is highly sensitive to the electronic environment of the
phosphorus atom. For phosphoramidates, the signal is expected in a specific region of the
31P NMR spectrum.

e Mass Spectrometry (MS):

o GC-MS: Electron ionization mass spectrometry data is available, providing information on
the compound's molecular weight and fragmentation pattern.[3] The molecular ion peak
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(M+) would be expected at m/z 181. Key fragmentation would likely involve the loss of

ethoxy (-OCzHs) or dimethylamino (-N(CHs)2) moieties.

Solubility Profile

Understanding a compound's solubility is paramount for designing reaction conditions,

extraction procedures, and purification protocols.

Solvent

Qualitative Solubility

Rationale

Water

Practically Insoluble

The molecule's structure is
dominated by nonpolar ethyl
and methyl groups, leading to
moderate hydrophobicity as
indicated by the LogP value of
1.729.[1]

Ethanol

Slightly Soluble

The presence of the polar
phosphoramidate group allows
for some interaction with polar

protic solvents like ethanol.[1]

Dichloromethane

Soluble

As a non-polar aprotic solvent,
it is expected to readily
dissolve this

organophosphorus compound.

Hexanes

Soluble

The alkyl groups of the
molecule favor solubility in
non-polar hydrocarbon

solvents.

Diethyl Ether

Soluble

Expected to be a good solvent
due to its moderately polar
nature and ability to solvate
the ester and amide

functionalities.
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Experimental Methodologies for Physical Property
Determination

The trustworthiness of physical property data is directly linked to the validity of the methods
used for its determination. This section details standardized protocols for key physical
properties, emphasizing the rationale behind procedural steps.

Workflow for Physicochemical Characterization

The following diagram outlines a logical workflow for the comprehensive characterization of a
research chemical like Diethyl dimethylphosphoramidate.

Workflow for Physical Property Characterization

Fnitial Assessment & Purity

Obtain Sample &
k Assess Purity (GC/NMR) )

Primary Physical Properties

Density Measurement Refractive Index Measurement Boiling Point Determination
(Pycnometer or Digital Density Meter) (Abbe Refractometer) (Micro-scale Method)

/Solubility & Further Characterization\

-

Click to download full resolution via product page

Caption: Logical workflow for the physical characterization of a liquid research chemical.
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Protocol 1: Boiling Point Determination (Micro-Scale
Method)

o Expertise & Experience: For research-scale quantities, a micro-boiling point determination
(Thiele tube or similar apparatus) is the method of choice. It is accurate, requires minimal
sample (typically < 1 mL), and minimizes waste. The principle relies on observing the
temperature at which the vapor pressure of the liquid equals the atmospheric pressure.

o Step-by-Step Methodology:

o

Preparation: Place 0.5 mL of Diethyl dimethylphosphoramidate into a small test tube
(fusion tube).

o Capillary Insertion: Take a melting point capillary tube and seal one end using a flame.
Place the capillary tube into the test tube with the open end submerged in the liquid.

o Apparatus Setup: Attach the test tube to a thermometer using a rubber band or wire,
ensuring the sample is level with the thermometer bulb.

o Heating: Immerse the assembly in a heating bath (e.g., a Thiele tube filled with mineral olil
or a metal heating block). The heating bath ensures slow, uniform heat distribution.

o Observation: Heat the bath slowly. A stream of bubbles will emerge from the capillary tube
as the air inside expands and is replaced by the sample's vapor.

o Equilibrium: Continue gentle heating until a rapid and continuous stream of bubbles is
observed. At this point, turn off the heat.

o Measurement: As the apparatus cools, the bubbling will slow down and stop. The exact
temperature at which the liquid begins to enter the capillary tube is the boiling point. This is
the point where the external pressure overcomes the vapor pressure of the liquid.

[¢]

Validation: Repeat the measurement to ensure reproducibility.

Protocol 2: Density Measurement (Pycnometer Method)
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o Expertise & Experience: While digital density meters are fast and accurate, the pycnometer

method is a fundamental and highly precise technique for determining the density of pure

liquids, making it an excellent choice for establishing a reference value. It relies on

accurately measuring the mass of a known volume of the liquid.

Step-by-Step Methodology:

[¢]

Preparation: Thoroughly clean and dry a pycnometer of a known volume (e.g., 5 mL).
Tare Weight: Accurately weigh the empty, dry pycnometer (ma).

Sample Filling: Fill the pycnometer with Diethyl dimethylphosphoramidate, ensuring no
air bubbles are trapped. Insert the stopper and allow the excess liquid to exit through the
capillary.

Thermostatting: Place the filled pycnometer in a constant temperature water bath (e.g., 20
°C or 25 °C) for at least 20 minutes to allow the liquid to reach thermal equilibrium.

Final Mass: Remove the pycnometer from the bath, carefully dry the outside, and weigh it
again (mz2).

Calculation: The density (p) is calculated using the formula: p = (mz - m1) / V where V is
the calibrated volume of the pycnometer.

Self-Validation: The procedure should be repeated with a reference liquid of known density
(e.g., deionized water) to verify the calibrated volume of the pycnometer.

Protocol 3: Refractive Index Measurement (Abbe
Refractometer)

Expertise & Experience: The refractive index is a sensitive physical property that is useful for

identifying a substance and assessing its purity. An Abbe refractometer is the standard

instrument for this measurement, providing high precision (typically to four decimal places).

The measurement must be temperature-corrected as the refractive index is temperature-

dependent.

Step-by-Step Methodology:
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o Calibration: Turn on the refractometer and ensure the prism surfaces are clean. Calibrate
the instrument using a standard liquid with a known refractive index, such as distilled
water.

o Sample Application: Place 2-3 drops of Diethyl dimethylphosphoramidate onto the
surface of the lower prism.

o Prism Closure: Close the prisms carefully to spread the liquid into a thin film.

o Measurement: Switch on the light source. While looking through the eyepiece, adjust the
coarse and fine control knobs until the field of view is divided into a light and a dark region.

o Dispersion Correction: If a colored band is visible at the borderline, adjust the dispersion
correction wheel to obtain a sharp, achromatic borderline.

o Reading: Align the borderline precisely with the center of the crosshairs. Press the read
button or read the value directly from the scale.

o Temperature Recording: Record the temperature from the thermometer attached to the
instrument. If the temperature is not the standard 20 °C, a correction factor may need to
be applied.

o Cleaning: Clean the prism surfaces thoroughly with a soft tissue and an appropriate
solvent (e.g., ethanol or acetone) after the measurement.

Safety and Handling

Professional diligence requires adherence to strict safety protocols when handling any
chemical reagent.

e GHS Hazard Classification: Diethyl dimethylphosphoramidate is classified as causing skin
irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[3]

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves (e.g., nitrile), safety goggles, and a lab coat.

» Handling: Work should be conducted in a well-ventilated area, preferably within a chemical
fume hood, to minimize inhalation of vapors.[2] Avoid contact with skin and eyes.
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» Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container.[2]
o First Aid:
o In case of skin contact: Immediately wash the affected area with plenty of soap and water.

o In case of eye contact: Flush eyes with copious amounts of water for at least 15 minutes
and seek immediate medical attention.

o If inhaled: Move the affected person to fresh air and seek medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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